Cas no 168172-61-0 (L-Asparticacid, N-(2-quinolinylcarbonyl)-)

L-Asparticacid, N-(2-quinolinylcarbonyl)- structure
168172-61-0 structure
Product Name:L-Asparticacid, N-(2-quinolinylcarbonyl)-
CAS No:168172-61-0
MF:C14H12N2O5
MW:288.255483627319
CID:139384
PubChem ID:54486601
Update Time:2025-04-19

L-Asparticacid, N-(2-quinolinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Asparticacid, N-(2-quinolinylcarbonyl)-
    • (2S)-2-(quinoline-2-carbonylamino)butanedioic acid
    • DTXSID60711680
    • (2S)-2-[(quinolin-2-yl)formamido]butanedioic acid
    • N-(Quinoline-2-carbonyl)-L-aspartic acid
    • SCHEMBL9230708
    • AKOS020212400
    • 168172-61-0
    • (S)-2-(Quinoline-2-carboxamido)succinic acid
    • Inchi: 1S/C14H12N2O5/c17-12(18)7-11(14(20)21)16-13(19)10-6-5-8-3-1-2-4-9(8)15-10/h1-6,11H,7H2,(H,16,19)(H,17,18)(H,20,21)/t11-/m0/s1
    • InChI Key: XSTGJOKRGAVFTD-NSHDSACASA-N
    • SMILES: OC([C@H](CC(=O)O)NC(C1C=CC2C=CC=CC=2N=1)=O)=O

Computed Properties

  • Exact Mass: 288.07466
  • Monoisotopic Mass: 288.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 116.59
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